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Compound of Interest

Compound Name: Furametpyr

Cat. No.: B1674270

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of
Furametpyr stock solutions for laboratory use. Furametpyr is a fungicide used in agricultural
applications and as an analyte in research settings.[1][2] Adherence to proper laboratory
procedures and safety precautions is essential when working with this compound.

Chemical and Physical Properties

A summary of Furametpyr's key properties is essential for accurate stock solution preparation.
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Property Value Source
Molecular Formula C17H20CIN3O2 [11[3]
Molecular Weight 333.81 g/mol [1103114]
CAS Number 123572-88-3 [11[2][3][4]

Colorless or light brownish
Appearance , _ [1][5]
crystalline solid

225 mg/L (at 25°C)[1] / 255

Water Solubilit
y mg/L (at 20°C, pH 7)[6][5]

Soluble in most organic
Organic Solvents solvents.[1] Acetonitrile is a

commonly used solvent.[7]

Safety Precautions and Handling

Furametpyr is classified with several hazards, and appropriate safety measures must be
followed.

o Hazard Profile: Harmful if swallowed[7], may cause mild skin irritation[8], and is very toxic to
aquatic life[8].

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and appropriate chemical-resistant gloves.

» Ventilation: Handle Furametpyr powder in a chemical fume hood or a well-ventilated area to

prevent inhalation.[8][9]

e Handling: Avoid contact with eyes, skin, and clothing.[9] Do not eat, drink, or smoke in the
handling area.[9] Wash hands thoroughly after handling.[9]

» Disposal: Dispose of waste according to local, state, and federal regulations. Due to its
toxicity to aquatic life, do not release it into the environment.[8]
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Experimental Protocol: Preparation of a 10 mM
Furametpyr Stock Solution in Acetonitrile

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for serial dilutions.

Materials:

Furametpyr powder (Purity: 298%)[3]

o Acetonitrile (HPLC grade or equivalent)

« Analytical balance (readable to 0.1 mg)

e Weighing paper or boat

e Spatula

e Volumetric flask (e.g., 10 mL, Class A)

o Pipettes

o Amber glass vial or polypropylene tube for storage

Vortex mixer and/or sonicator

Calculations:

To prepare a stock solution of a specific molarity, use the following formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Concentration: 10 mM = 0.01 mol/L

e Volume: 10 mL=0.01L

¢ Molecular Weight: 333.81 g/mol
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Mass (g) = 0.01 mol/L x 0.01 L x 333.81 g/mol = 0.0033381 g = 3.34 mg

Note: Adjust the calculation based on the purity of the Furametpyr powder. For example, for

98% purity, the required mass would be: 3.34 mg / 0.98 = 3.41 mg.

Procedure:

Tare the Balance: Place a clean, dry weigh boat on the analytical balance and tare it.

Weigh Furametpyr: Carefully weigh out the calculated amount (e.g., 3.34 mg) of
Furametpyr powder onto the weigh boat.

Transfer Powder: Quantitatively transfer the powder into a 10 mL volumetric flask. Tap the
weigh boat gently to ensure all powder is transferred. A funnel may be used to prevent
spillage.

Initial Dissolution: Add approximately 7-8 mL of acetonitrile to the volumetric flask.

Solubilize: Cap the flask and vortex or sonicate the solution until all the Furametpyr powder
is completely dissolved. Visually inspect for any remaining solid particles.

Final Volume: Once dissolved, add acetonitrile to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.

Homogenize: Cap the flask securely and invert it 10-15 times to ensure the solution is
homogeneous.

Transfer and Store: Transfer the final stock solution into a clearly labeled amber glass vial or
a suitable polypropylene tube. The label should include the compound name, concentration,
solvent, preparation date, and your initials.

Storage: Store the stock solution in a locked, well-ventilated area, protected from light.[9] For
long-term stability, it is recommended to store the solution at 2-10°C or frozen.[10][11]

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Furametpyr stock

solution.
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Caption: Workflow for Furametpyr Stock Solution Preparation.
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Application Notes

Solvent Selection: While acetonitrile is a suitable solvent, Dimethyl sulfoxide (DMSO) can
also be used, particularly if higher stock concentrations are required. However, always verify
the compatibility of the solvent with your specific experimental system (e.g., cell culture
assays), as solvents like DMSO can have biological effects.

Preparing Working Solutions: The 10 mM stock solution can be used to prepare lower
concentration working solutions through serial dilution. Use the same solvent for dilutions to
avoid precipitation of the compound.

Quality Control: Before use, visually inspect the stock solution for any signs of precipitation
or degradation (e.g., color change). If the solution has been stored at low temperatures,
allow it to fully equilibrate to room temperature and vortex gently before making dilutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Furametpyr Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674270#how-to-prepare-furametpyr-stock-solution-
for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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